Cas no 1311664-23-9 (N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide structure
1311664-23-9 structure
Product Name:N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
CAS No:1311664-23-9
MF:C20H35N3O
MW:333.511405229568
CID:6267998
PubChem ID:53560687
Update Time:2025-07-01

N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z1049505668
    • EN300-26622939
    • N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
    • AKOS033007829
    • 1311664-23-9
    • N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-prop-2-ynylpiperidine-4-carboxamide
    • Inchi: 1S/C20H35N3O/c1-6-9-22-10-7-18(8-11-22)19(24)21-15-20(4,5)23-13-16(2)12-17(3)14-23/h1,16-18H,7-15H2,2-5H3,(H,21,24)
    • InChI Key: CQDXUHHUIAIMOF-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN(CC#C)CC1)NCC(C)(C)N1CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 333.278012748g/mol
  • Monoisotopic Mass: 333.278012748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.6Ų

N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622939-0.05g
N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
1311664-23-9 95.0%
0.05g
$212.0 2025-03-20

N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Related Literature

Additional information on N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Professional Introduction to N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1311664-23-9)

N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, identified by its CAS number 1311664-23-9, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of piperidine derivatives that have garnered attention due to their potential pharmacological properties and structural complexity. The molecular structure of this compound features a piperidine core substituted with various functional groups, including an alkyne and a dimethylpiperidine moiety, which contribute to its unique chemical and biological characteristics.

The synthesis and characterization of N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide involve sophisticated organic chemistry techniques. The presence of the propargyl group (prop-2-yn-1-y) introduces a reactive site for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the dimethylpiperidine substituent enhances the lipophilicity of the molecule, which is often a critical factor in drug design and delivery.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in various therapeutic agents. These compounds have been explored for their potential applications in treating neurological disorders, cardiovascular diseases, and other conditions. The specific arrangement of atoms in N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]-1-(prop-2-yn-1-y)piperidine-4-carboxamide makes it a promising candidate for further investigation in medicinal chemistry.

The alkyne functional group in this compound is particularly noteworthy, as it can participate in various chemical reactions such as cycloadditions and cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of new drugs. The ability to modify the alkyne group allows for the creation of diverse derivatives with tailored properties, making this compound a versatile tool in synthetic chemistry.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, modifications of the piperidine ring have been shown to influence binding affinity and metabolic stability, key factors in drug efficacy. N-[2-(3,5-dimethylpiperidin-1-y)-l-(prop-oxy)methyloxy)methyloxy)methyloxy)methyloxy)methyloxy)methyloxy)methyloxy)methyloxy)pipero]dine]carboxamide represents an advanced structure that builds upon these principles.

The dimethylpiperidine moiety is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly relevant for oral medications, where poor solubility can limit absorption and therapeutic effect. By incorporating this group into N-[2-(3,5-dimethylpiperidin-l-y)]l-prop-oxy)methyloxy)methyloxy)methyloxy)pipero]dine]carboxamide, researchers aim to develop more effective and accessible treatments for various diseases.

The propargyl group also offers opportunities for further chemical manipulation. It can be used to introduce additional functional groups or to link the compound to other molecules through click chemistry reactions. These methods have been increasingly employed in drug development due to their efficiency and selectivity. The versatility of N-[2-(3,5-dimethylpipero]dine]l-prop-oxy)methy]l]carboxamide makes it a valuable asset in synthetic organic chemistry.

In conclusion, N-[2-(3,5-dimethylpipero]dine]l-prop-oxy)methy]l]carboxamide (CAS No. 1311664239) is a compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a versatile intermediate for synthesizing more complex molecules. The ongoing exploration of piperidine derivatives continues to yield promising candidates for new therapies, highlighting the importance of this area of study.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.